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Compound of Interest

Compound Name: 2-Hydroxypropyl methacrylate

CAS No.: 27813-02-1

Cat. No.: B3028695

Get Quote

Executive Summary & Chemical Identity
2-Hydroxypropyl methacrylate (HPMA) is a ubiquitous functional monomer in the synthesis

of hydrogels, dental composites, and polymer therapeutics (e.g., HPMA copolymer-drug

conjugates). While less volatile than its analog Methyl Methacrylate (MMA), HPMA possesses a

"sticky" persistence and a high potential for Type IV skin sensitization.

This guide moves beyond standard Safety Data Sheet (SDS) recommendations to provide a

mechanistic understanding of HPMA hazards, ensuring that researchers can design self-

validating safety protocols.
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Property Value Implication for Safety

CAS Number 27813-02-1
Unique identifier for inventory

tracking.

Physical State Colorless liquid
Difficult to detect visually on

surfaces.

Boiling Point 209°C (408°F)

Low volatility reduces

inhalation risk compared to

MMA, but increases surface

persistence.

Flash Point 111°C (232°F)

Class IIIB Combustible Liquid.

Low fire risk under normal

ambient conditions.

Water Solubility ~13% (w/w)

Miscible enough to penetrate

sweat/skin moisture; difficult to

wash off with water alone.

GHS Hazard Classification (Consensus)
H317: May cause an allergic skin reaction (Skin Sensitization, Cat 1).[1][2][3]

H319: Causes serious eye irritation (Eye Irritation, Cat 2A).[2][4]

H315: Causes skin irritation (Skin Irritation, Cat 2).[2]

The Mechanism of Hazard: Why HPMA Sensitizes
To effectively protect against HPMA, one must understand the biological mechanism of

sensitization. Unlike simple acid burns, methacrylate sensitization is an immunological

response.

The Haptenization Pathway
HPMA is a pro-hapten. It is not immunogenic on its own but becomes so after binding to skin

proteins.
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Permeation: HPMA penetrates the stratum corneum.

Michael Addition: The electron-deficient double bond (methacrylate group) acts as an

electrophile. It reacts with nucleophilic amino acid residues (cysteine, lysine, histidine) on

skin proteins (e.g., keratin, albumin).

Adduct Formation: This covalent binding creates a "hapten-protein conjugate."

Immune Recognition: Dendritic cells (Langerhans cells) recognize this modified protein as

"foreign," migrate to lymph nodes, and prime T-cells.

Elicitation: Subsequent exposure triggers an aggressive T-cell mediated inflammatory

response (Allergic Contact Dermatitis).
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Figure 1: The immunological pathway of HPMA sensitization. Note that the critical control point

is preventing the initial protein binding (Michael Addition).

Engineering Controls & Personal Protective
Equipment (PPE)
Standard laboratory PPE is often insufficient for methacrylates due to their ability to permeate

rubber networks.

Glove Selection: The "Latex Fallacy"
Crucial Insight: Natural Rubber Latex provides zero protection against HPMA. The monomer

permeates latex in < 2 minutes.
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Glove Material Thickness
Breakthrough Time
(approx.)

Recommendation

Latex Any < 2 mins DO NOT USE

Thin Nitrile 0.1 mm (4 mil) 5–10 mins

Splash only. Change

immediately upon

contact.

Thick Nitrile 0.4 mm (15 mil) > 60 mins
Recommended for

standard synthesis.

Laminate (Silver

Shield)
Multi-layer > 480 mins

Mandatory for spill

cleanup or immersion.

Protocol:

Double Gloving: Wear a standard 4-mil nitrile glove under a thicker chemically resistant

glove. The inner glove acts as a final barrier and allows you to doff the outer glove safely

without exposing skin.

Solvent Effect: If HPMA is dissolved in Acetone or Methanol, permeation rates increase

drastically. Assume breakthrough times are halved.

Ventilation[5]
Fume Hood: All open handling must occur in a certified fume hood.

Aerosol Control: If sonicating or vortexing HPMA solutions, keep tubes sealed. HPMA

aerosols are potent respiratory sensitizers.

Storage & Stability: The Oxygen Paradox
HPMA is supplied with an inhibitor, typically MEHQ (4-methoxyphenol), to prevent spontaneous

polymerization (which can be explosive).

The Critical Error: Researchers often store methacrylates under pure Nitrogen/Argon to

"protect" them. This is dangerous.
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The Mechanism of Inhibition
MEHQ is not an inhibitor in isolation; it is a chain terminator that requires oxygen to function.

Oxygen reacts with free radicals to form peroxy radicals.

MEHQ traps these peroxy radicals.

Without Oxygen: MEHQ cannot trap the initial carbon-centered radicals effectively, leading to

"starved" polymerization.
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Figure 2: The role of oxygen in MEHQ inhibition. Storing HPMA under pure nitrogen

deactivates the safety mechanism.

Storage Protocol:

Headspace: Maintain a headspace of air (not inert gas) in the storage bottle.

Temperature: Store at 2–8°C. Check inhibitor levels annually if stored long-term.

Light: Amber bottles are mandatory to prevent UV-initiated radical formation.

Operational Protocols
A. Synthesis (Free Radical Polymerization)
When polymerizing HPMA (e.g., RAFT, ATRP, or standard free radical):

Inhibitor Removal: If removing MEHQ via a basic alumina column, the monomer becomes

unstable immediately. Use within 1 hour.

Exotherm Control: The polymerization of methacrylates is exothermic (~50-60 kJ/mol).

Rule: Never polymerize neat (bulk) HPMA in volumes >100 mL without active cooling.

Self-Validation: Monitor internal temperature. If T rises >10°C above setpoint, quench

immediately (ice bath + air sparge).

B. Waste Disposal[6]
Liquid Waste: Do not pour down the drain. HPMA polymerizes in pipes, causing blockages

and environmental contamination.

Solid Waste: Polymerize waste HPMA intentionally (add initiator and heat in a safe, open

vessel) before disposal as solid chemical waste, OR dispose of as hazardous liquid waste in

"High BTU" streams.

Wipes: Kimwipes contaminated with HPMA are fire hazards (exothermic polymerization on

high surface area). Wet them with water before tossing in the bin.
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C. Emergency Response Workflow
In the event of a spill or exposure, immediate action is required to prevent sensitization.

Incident Detected
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1. Blot (Don't Rub)
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Figure 3: Decision tree for HPMA emergency response. Note: Using alcohol on skin enhances

penetration and must be avoided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3028695/docs#technical-safety-guide-2-
hydroxypropyl-methacrylate-hpma-in-research-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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